Cas no 2168236-42-6 (tert-butyl N-(1-ethyl-5-formyl-1H-pyrazol-4-yl)carbamate)

• Product Name: tert-butyl N-(1-ethyl-5-formyl-1H-pyrazol-4-yl)carbamate
• CAS No: 2168236-42-6
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5465953
• PubChem ID: 132398644
• Update Time: 2025-06-08

tert-butyl N-(1-ethyl-5-formyl-1H-pyrazol-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-ethyl-5-formyl-1H-pyrazol-4-yl)carbamate
• tert-butyl N-(1-ethyl-5-formyl-1H-pyrazol-4-yl)carbamate
• tert-butyl N-(1-ethyl-5-formylpyrazol-4-yl)carbamate
• starbld0013590
• Z3024882758

• Inchi： 1S/C11H17N3O3/c1-5-14-9(7-15)8(6-12-14)13-10(16)17-11(2,3)4/h6-7H,5H2,1-4H3,(H,13,16)
• InChI Key： DHSFZZRVPDBCKH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(CC)C=1C=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 239.12699141 g/mol
• Monoisotopic Mass: 239.12699141 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.2
• Molecular Weight: 239.27

Additional information on tert-butyl N-(1-ethyl-5-formyl-1H-pyrazol-4-yl)carbamate

Comprehensive Overview of tert-butyl N-(1-ethyl-5-formyl-1H-pyrazol-4-yl)carbamate (CAS No. 2168236-42-6)

The compound tert-butyl N-(1-ethyl-5-formyl-1H-pyrazol-4-yl)carbamate (CAS No. 2168236-42-6) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core and a carbamate functional group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of tert-butyl N-(1-ethyl-5-formyl-1H-pyrazol-4-yl)carbamate is its formyl group, which allows for further functionalization. This property is particularly relevant in the context of click chemistry and bioconjugation, where the aldehyde group can react with amines or hydrazines to form stable linkages. Such reactions are widely used in the development of targeted drug delivery systems and diagnostic probes, aligning with current trends in personalized medicine.

In recent years, the demand for high-purity intermediates like tert-butyl N-(1-ethyl-5-formyl-1H-pyrazol-4-yl)carbamate has surged, driven by advancements in combinatorial chemistry and high-throughput screening. The compound's CAS No. 2168236-42-6 is frequently searched in academic and industrial databases, reflecting its growing importance. Additionally, its compatibility with green chemistry principles—such as minimal waste generation and energy efficiency—makes it a preferred choice for sustainable synthesis.

Another area of interest is the compound's role in heterocyclic chemistry. The pyrazole ring is a common motif in many FDA-approved drugs, including anti-inflammatory and antiviral agents. By incorporating a tert-butyl carbamate protecting group, researchers can selectively modify the pyrazole scaffold without affecting other reactive sites. This strategy is crucial for optimizing drug candidates with improved bioavailability and metabolic stability.

From a commercial perspective, tert-butyl N-(1-ethyl-5-formyl-1H-pyrazol-4-yl)carbamate is often sourced by contract research organizations (CROs) and pharmaceutical manufacturers. Its CAS No. 2168236-42-6 is a critical identifier for procurement and regulatory compliance. The compound's stability under standard storage conditions further enhances its appeal for large-scale production. As the industry shifts toward precise molecular design, this intermediate is poised to play a pivotal role in next-generation therapeutics.

In summary, tert-butyl N-(1-ethyl-5-formyl-1H-pyrazol-4-yl)carbamate (CAS No. 2168236-42-6) is a versatile and highly functionalized intermediate with broad applications in modern chemistry. Its relevance to drug development, material science, and sustainable synthesis ensures its continued prominence in scientific and industrial circles. As research progresses, this compound is likely to unlock new possibilities in medicinal chemistry and beyond.